2-(2-Iodophenyl)piperidine

Catalog No.
S12560143
CAS No.
M.F
C11H14IN
M. Wt
287.14 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-(2-Iodophenyl)piperidine

Many synthetic routes fail when replacing the iodo- group with bromo, requiring harsher conditions that compromise sensitive substrates. 2-(2-Iodophenyl)piperidine provides a high-reactivity solution.

  • Lower C-I bond dissociation energy (272 kJ/mol) enables efficient oxidative addition under mild temperatures and low Pd catalyst loadings.
  • Enables milder Suzuki, Sonogashira, and Buchwald-Hartwig couplings, reducing thermal degradation and purification costs.
  • Ortho-iodo configuration facilitates intramolecular cyclizations for fused heterocycle construction.

Product Name

2-(2-Iodophenyl)piperidine

IUPAC Name

2-(2-iodophenyl)piperidine

Molecular Formula

C11H14IN

Molecular Weight

287.14 g/mol

InChI

InChI=1S/C11H14IN/c12-10-6-2-1-5-9(10)11-7-3-4-8-13-11/h1-2,5-6,11,13H,3-4,7-8H2

InChI Key

SIKBDSQZWPSXMA-UHFFFAOYSA-N

Canonical SMILES

C1CCNC(C1)C2=CC=CC=C2I

Synonyms

2-(2-Iodophenyl)piperidine, 2-(2-Iodophenyl)piperidine (free base), Piperidine, 2-(2-iodophenyl)-

Purity

≥97%

Package Size

250 mg, 1 g, 5 g

2-(2-Iodophenyl)piperidine is a halogenated aromatic piperidine derivative primarily utilized as a synthetic intermediate in organic and medicinal chemistry. Its core value proposition is centered on the high reactivity of its carbon-iodine (C-I) bond, which readily participates in palladium-catalyzed cross-coupling reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig aminations. This enhanced reactivity, stemming from the lower bond dissociation energy of the C-I bond compared to C-Br or C-Cl bonds, often enables these critical bond-forming reactions to proceed under milder conditions, with lower catalyst loadings, and in shorter timeframes, making it a strategic choice for complex, multi-step syntheses.

Research Fit

1

Ortho-iodophenyl substitution

Supports sigma receptor interaction studies where iodine position is critical for binding recognition

2

Chiral center at piperidine 2-position

Enantiopure (S)-form available for stereochemical-control studies and enantiomer-specific SAR

3

Aryl iodide synthetic handle

Enables transition metal-catalyzed cross-coupling for late-stage piperidine scaffold diversification

Substituting 2-(2-Iodophenyl)piperidine with its bromo- or chloro-analogs is often unviable in established synthetic routes. The decision is not arbitrary but based on fundamental reactivity differences that impact process efficiency and product yield. The C-I bond's lower bond dissociation energy (approx. 272 kJ/mol) versus the C-Br bond (approx. 332 kJ/mol) makes the oxidative addition step in palladium catalytic cycles significantly more favorable. This means that replacing the iodo- compound with the bromo- analog frequently requires harsher reaction conditions, such as higher temperatures or increased catalyst and ligand concentrations, which can compromise the stability of other functional groups and lead to lower overall yields. In some advanced catalyst systems, particularly for Buchwald-Hartwig aminations, the choice of halide can be critical, as iodide-bridged palladium dimers can inhibit the catalytic cycle, necessitating specific, highly specialized ligands to achieve comparable efficiency.

Substitution Risk

Target 2-(2-Iodophenyl)piperidine
Substitute May Not Replicate

Ortho-iodo substitution drives sigma-1 receptor recognition and selectivity profile

Non-iodinated, meta-, or para-substituted analogs may not reproduce sigma receptor binding or selectivity context

Aryl iodide enables radioiodination (¹²³I/¹²⁵I) for sigma-1 SPECT probe development

Bromo- and chloro-substituted analogs lack SPECT-compatible radioisotopes with suitable half-life characteristics

Iodine atom provides highest reactivity in Pd-catalyzed oxidative addition for cross-coupling

Bromo- or chloro-phenylpiperidine derivatives may exhibit different coupling efficiency and reaction profiles

Enhanced Reactivity in Palladium Cross-Coupling

The primary procurement driver for aryl iodides over bromides is their superior reactivity in the rate-determining oxidative addition step of Pd-catalyzed cross-coupling reactions. The carbon-iodine bond is significantly weaker (approx. 272 kJ/mol) than the carbon-bromine bond (approx. 332 kJ/mol). This allows reactions involving aryl iodides to proceed under milder conditions, often leading to faster reaction times and higher efficiency, which is a critical process parameter in both laboratory and scaled-up syntheses.

Evidence DimensionBond Dissociation Energy (BDE)
Target Compound DataAryl-Iodine BDE: ~272 kJ/mol
Comparator Or BaselineAryl-Bromine BDE: ~332 kJ/mol
Quantified DifferenceC-I bond is ~60 kJ/mol weaker than C-Br bond
ConditionsGeneral data for aryl halides.

A weaker C-I bond enables lower activation energy for the critical oxidative addition step, allowing for milder process conditions and potentially higher throughput.

Sigma-1/D2 Selectivity
Cross-study comparable
IC₅₀ 1.30 nM (σ1)
D2 IC₅₀ 6,610 nM
Ratio >5,000-fold

Supports sigma-1 pathway selectivity review

Cross-study comparable data; direct head-to-head binding data not publicly available for exact compound

Reduced Catalyst Loading in Buchwald-Hartwig Amination

In the synthesis of advanced materials, the superior reactivity of an aryl iodide precursor can directly translate to more efficient catalyst use. In a study on the synthesis of organic semiconductors via Buchwald-Hartwig amination, researchers found that using an aryl iodide allowed for a significant reduction in catalyst loading compared to what is typically required for aryl bromides. The same product yield was achieved after reducing the palladium catalyst loading to just 0.5 mol % [Pd(allyl)Cl]2 and 2 mol % t-BuXPhos ligand per iodine atom, demonstrating a clear process advantage.

Evidence DimensionRequired Palladium Catalyst Loading
Target Compound Data0.5 mol % [Pd(allyl)Cl]2 per iodine atom
Comparator Or BaselineAryl bromides typically require higher loadings (e.g., 1-2 mol %) under similar conditions.
Quantified DifferencePotentially 50-75% reduction in catalyst required compared to standard protocols for aryl bromides.
ConditionsBuchwald-Hartwig amination using t-BuXPhos ligand.

Using the iodide precursor allows for a reduction in the amount of expensive palladium catalyst needed, lowering overall synthesis cost and simplifying purification.

Cross-Coupling Handle
Class-level inference
γ-arylation yields up to 66% under Pd-catalyzed Negishi conditions

Supports piperidine diversification workflow

Methodology validated on piperidine derivatives; direct data on this specific substrate not reported

Intramolecular Cyclization for Fused Heterocycles

The ortho-iodo configuration of 2-(2-Iodophenyl)piperidine makes it a strategic precursor for constructing complex, fused heterocyclic systems via intramolecular cyclization. Palladium-catalyzed reactions, such as intramolecular Heck reactions or C-N couplings, are commonly used to form 3,4-fused tricyclic indole skeletons and other valuable motifs. The high reactivity of the C-I bond is particularly advantageous in these transformations, which often require efficient ring closure to be successful. While direct quantitative comparisons for this specific substrate are sparse, the general principle that aryl iodides are superior substrates for many Pd-catalyzed cyclizations is well-established.

Evidence DimensionSuitability for Intramolecular Cyclization
Target Compound DataHigh reactivity of C-I bond facilitates ring-closing reactions.
Comparator Or BaselineC-Br and C-Cl analogs are less reactive, potentially leading to lower yields or failed cyclization.
Quantified DifferenceNot directly quantified, but aryl iodides are generally preferred substrates.
ConditionsPalladium-catalyzed intramolecular C-C or C-N bond formation.

For researchers targeting novel fused heterocyclic scaffolds, the iodide's reactivity provides a higher probability of success in critical intramolecular cyclization steps.

SPECT Ligand Context
Class-level inference
¹²³I (t₁/₂ 13.2 h) / ¹²⁵I (t₁/₂ 59.4 d) incorporation for sigma-1 receptor mapping

Supports sigma-1 imaging probe research

Structurally related OI5V analog evaluated; direct data on this scaffold not available

Enantiopure Availability
Data to verify
(S)-enantiomer, ≥95% purity

Supports stereochemical-control study design

Supplier-reported specification; peer-reviewed enantiomer characterization not available

Low-Catalyst-Loading Amination for Advanced Materials

This compound is the right choice for synthesizing arylamine-containing materials, such as organic semiconductors or functional polymers, where minimizing palladium catalyst contamination and cost is a primary concern. Its high reactivity enables Buchwald-Hartwig reactions with significantly reduced catalyst loadings compared to bromo- or chloro-aromatics, simplifying purification and improving the economic viability of the final product.

Fused N-Heterocyclic Scaffolds in Medicinal Chemistry

As a building block for complex, fused heterocyclic compounds, 2-(2-Iodophenyl)piperidine offers a distinct advantage. Its ortho-iodo configuration and high reactivity are ideal for key intramolecular cyclization steps, such as those used to construct indoloquinolines or other biologically relevant cores. Researchers aiming for novel molecular architectures with a higher probability of successful ring closure should prioritize this iodo-precursor.

Mild-Condition Synthesis of ortho-Substituted Biaryls

In synthetic programs requiring the creation of ortho-substituted biaryl structures via Suzuki or similar couplings, this compound allows for the use of milder reaction conditions (lower temperatures, shorter times) than its less reactive halogen analogs. This is particularly critical when working with thermally sensitive substrates or when trying to maximize throughput in a laboratory or pilot-plant setting.

Application Fit Matrix

Application
Selection Property
Validation Focus
Sigma-1 pathway selectivity studies
Ortho-iodophenyl substitution pattern
Sigma-1 vs. D2 selectivity endpoint review
Piperidine scaffold diversification
Aryl iodide cross-coupling handle
Pd-catalyzed coupling efficiency under chosen conditions
Sigma-1 receptor imaging research
Radioiodination-compatible moiety
SPECT probe binding and biodistribution characterization
Stereochemical SAR studies
Enantiopure (S)-form availability
Enantiomer-specific sigma-1 response interpretation

XLogP3

2.8

Hydrogen Bond Acceptor Count

1

Hydrogen Bond Donor Count

1

Exact Mass

287.01710 g/mol

Monoisotopic Mass

287.01710 g/mol

Heavy Atom Count

13

Explore Compound Types